![molecular formula C20H21NO4S B6259740 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]sulfanyl}acetic acid CAS No. 2138096-97-4](/img/no-structure.png)
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]sulfanyl}acetic acid
Overview
Description
The molecule “2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]sulfanyl}acetic acid” is a complex organic compound. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis . The Fmoc group serves as a protective group for the amino acids during the synthesis process .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The Fmoc group is a bulky aromatic group, which could influence the overall conformation and reactivity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The Fmoc group can be removed under mildly basic conditions, which is a key step in peptide synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it’s studied. Factors such as solubility, melting point, and reactivity could vary widely .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]sulfanyl}acetic acid' involves the protection of the amine group, followed by the reaction with a thiol to form the thioether linkage. The carboxylic acid group is then introduced through a carboxylation reaction. Finally, the protecting group is removed to yield the desired compound.", "Starting Materials": [ "9H-fluorene", "Methanesulfonyl chloride", "N,N-Dimethylpropyleneurea", "Sodium hydride", "3-Aminopropylamine", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "1. 9H-fluorene is reacted with methanesulfonyl chloride in the presence of N,N-dimethylpropyleneurea to form 9H-fluorene-9-methanesulfonate.", "2. Sodium hydride is added to a solution of 3-aminopropylamine in diethyl ether to form the sodium salt of the amine.", "3. The sodium salt of the amine is reacted with 9H-fluorene-9-methanesulfonate to form the protected amine intermediate.", "4. The protected amine intermediate is reacted with sodium hydrosulfide in ethanol to form the thioether linkage.", "5. Carbon dioxide is bubbled through the reaction mixture to introduce the carboxylic acid group.", "6. The reaction mixture is acidified with hydrochloric acid and the product is extracted with diethyl ether.", "7. The organic layer is washed with sodium hydroxide solution and water, and then dried over anhydrous sodium sulfate.", "8. The protecting group is removed by treatment with hydrochloric acid in ethanol to yield the desired compound." ] } | |
CAS RN |
2138096-97-4 |
Product Name |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]sulfanyl}acetic acid |
Molecular Formula |
C20H21NO4S |
Molecular Weight |
371.5 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
